Cas no 39735-88-1 (2-Propanol, 1-(4-chlorophenoxy)-3-(phenylamino)-)

2-Propanol, 1-(4-chlorophenoxy)-3-(phenylamino)- structure
39735-88-1 structure
Product Name:2-Propanol, 1-(4-chlorophenoxy)-3-(phenylamino)-
CAS No:39735-88-1
MF:C15H16ClNO2
MW:277.746043205261
CID:1510987
PubChem ID:20305959
Update Time:2025-04-21

2-Propanol, 1-(4-chlorophenoxy)-3-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-(4-chlorophenoxy)-3-(phenylamino)-
    • 1-anilino-3-(4-chlorophenoxy)propan-2-ol
    • SBGNJMTZRNVDLY-UHFFFAOYSA-N
    • Oprea1_134738
    • AKOS009134261
    • 39735-88-1
    • SCHEMBL11450956
    • DTXSID10604896
    • 1-anilino-3-(p-chlorophenoxy)-2-propanol
    • Inchi: 1S/C15H16ClNO2/c16-12-6-8-15(9-7-12)19-11-14(18)10-17-13-4-2-1-3-5-13/h1-9,14,17-18H,10-11H2
    • InChI Key: SBGNJMTZRNVDLY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCC(CNC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 277.08708
  • Monoisotopic Mass: 277.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.49
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